Cas no 1797579-70-4 (5-{3-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]piperidine-1-carbonyl}-2,1,3-benzothiadiazole)

• Product Name: 5-{3-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]piperidine-1-carbonyl}-2,1,3-benzothiadiazole
• CAS No: 1797579-70-4
• MF: C₁₈H₁₅N₅O₂S₂
• MW: 397.47400021553
• CID: 5405612
• Update Time: 2025-10-25

5-{3-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]piperidine-1-carbonyl}-2,1,3-benzothiadiazole Chemical and Physical Properties

Names and Identifiers

• 2,1,3-benzothiadiazol-5-yl-[3-(5-thiophen-3-yl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]methanone
• 5-{3-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]piperidine-1-carbonyl}-2,1,3-benzothiadiazole

• Inchi： 1S/C18H15N5O2S2/c24-18(11-3-4-14-15(8-11)22-27-21-14)23-6-1-2-12(9-23)16-19-20-17(25-16)13-5-7-26-10-13/h3-5,7-8,10,12H,1-2,6,9H2
• InChI Key： GYOOENWHRPICKS-UHFFFAOYSA-N
• SMILES： C(C1C=CC2=NSN=C2C=1)(N1CCCC(C2=NN=C(C3C=CSC=3)O2)C1)=O

Additional information on 5-{3-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]piperidine-1-carbonyl}-2,1,3-benzothiadiazole

Introduction to Compound with CAS No. 1797579-70-4 and Product Name: 5-{3-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]piperidine-1-carbonyl}-2,1,3-benzothiadiazole

The compound with the CAS number 1797579-70-4 and the product name 5-{3-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]piperidine-1-carbonyl}-2,1,3-benzothiadiazole represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple heterocyclic rings, including thiophene, oxadiazole, and benzothiadiazole, contributes to its unique chemical properties and biological activities.

Recent research in the area of heterocyclic compounds has highlighted the importance of benzothiadiazole derivatives in developing novel therapeutic agents. These compounds are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific structure of the compound in question incorporates a piperidine moiety linked to an oxadiazole ring, which is further connected to a thiophene substituent. This arrangement not only enhances the compound's molecular complexity but also opens up possibilities for diverse interactions with biological targets.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the piperidine-1-carbonyl group at the 3-position of the benzothiadiazole core is a critical step that influences the compound's pharmacological profile. This modification has been shown to enhance binding affinity to certain protein targets, making it a promising candidate for further development.

In the context of modern drug discovery, computational modeling and molecular docking studies have played a pivotal role in understanding the interactions between this compound and potential biological targets. The integration of computational techniques with experimental data has allowed researchers to predict and validate the compound's efficacy and safety profiles. Preliminary studies suggest that this molecule exhibits inhibitory activity against several enzymes and receptors implicated in various diseases.

The role of thiophene derivatives in medicinal chemistry cannot be overstated. Thiophene-based compounds are known for their stability and versatility in forming complex structures. In this particular compound, the thiophene ring is linked to an oxadiazole ring through a piperidine bridge, creating a scaffold that can interact with multiple biological pathways. This design approach aligns with the growing trend in drug development towards polypharmacicity, where a single molecule targets multiple disease-related pathways simultaneously.

Advances in synthetic methodologies have also contributed to the increased interest in this class of compounds. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have enabled the efficient construction of complex heterocyclic frameworks. These methods not only improve yield but also allow for greater customization of molecular structure, facilitating the discovery of novel bioactive entities.

The potential therapeutic applications of this compound are vast. Given its structural features and preliminary biological activity, it shows promise in treating conditions such as cancer, inflammation, and neurodegenerative disorders. The benzothiadiazole core is particularly relevant in oncology research due to its ability to disrupt key signaling pathways involved in tumor growth and progression. Additionally, the piperidine moiety has been associated with enhanced solubility and bioavailability, which are crucial factors for drug development.

Future research directions may focus on optimizing the synthesis of this compound to improve scalability and cost-effectiveness. Additionally, exploring derivative structures through structural analogs could provide insights into enhancing its pharmacological properties. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical applications.

The broader significance of this compound lies in its contribution to the expanding library of heterocyclic derivatives used in drug discovery. As our understanding of biological systems continues to evolve, so does our ability to design molecules that can interact selectively with disease-causing targets. The combination of innovative chemistry with cutting-edge computational tools holds great promise for accelerating the development of next-generation therapeutics.